1-(5-Methoxypyridin-2-YL)cyclopropanecarbonitrile

Core Science & Biosynthesis

A Technical Guide to Pyridine-Based Cyclopropane Scaffolds in Modern Drug Discovery

This guide provides an in-depth exploration of pyridine-based cyclopropane scaffolds, offering a technical resource for researchers, medicinal chemists, and drug development professionals. We will delve into the strategic rationale for their use, robust synthetic methodologies, key physicochemical properties, and impactful applications, grounded in field-proven insights and authoritative references.

Strategic Imperative: Why Combine Pyridine and Cyclopropane?

In the landscape of medicinal chemistry, the fusion of a pyridine ring with a cyclopropane scaffold is a deliberate strategy, not a random combination. This union creates a powerful pharmacophore by leveraging the distinct and complementary properties of each moiety to overcome common drug discovery challenges.

• The Pyridine Moiety: As the second most abundant nitrogen-containing heterocycle in pharmaceuticals, pyridine is a well-established player.[1] Its nitrogen atom acts as a hydrogen bond acceptor and a basic center, which can be crucial for target engagement and for improving the solubility and bioavailability of drug candidates.[2][3] The aromatic nature of pyridine also allows it to participate in π-π stacking interactions within protein binding pockets. Between 2014 and 2023, the U.S. FDA approved 54 drugs containing a pyridine ring, highlighting its continued importance in modern medicine.[4]

• The Cyclopropane Ring: Far from being a simple linker, the cyclopropane ring is a "versatile player" in drug design.[5] Its rigid, three-membered structure offers significant advantages:

  • Metabolic Stability: It can block sites of metabolism, increasing a drug's half-life.[5][6][7]

  • Conformational Rigidity: It locks flexible chains into a specific, bioactive conformation, which can enhance binding affinity by minimizing the entropic penalty of binding.[5][8]

  • Potency and Permeability: The unique electronic character of its strained C-C bonds (enhanced π-character) can lead to favorable interactions with targets, boosting potency and, in some cases, increasing brain permeability.[5][7]

  • Bioisosterism: It serves as a non-classical bioisostere for various functional groups, including gem-dimethyl groups, alkenes, and even aromatic rings, allowing chemists to fine-tune a molecule's properties while maintaining its core binding interactions.[6][8]

The combination of these two motifs provides medicinal chemists with a three-dimensional scaffold that can project vectors into chemical space in a highly defined manner, enabling precise optimization of a drug candidate's Structure-Activity Relationship (SAR) and its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1]

Synthetic Strategies: Constructing the Core Scaffold

The synthesis of pyridine-based cyclopropanes requires careful planning. The choice of method is dictated by factors such as the desired stereochemistry, the tolerance of other functional groups on the molecule, and scalability. Below, we detail several authoritative approaches.

Transition-Metal Catalyzed Cyclopropanation

This is a powerful and widely used method, often relying on the reaction of a pyridine-containing olefin with a diazo compound in the presence of a metal catalyst (e.g., Rhodium, Copper, or Palladium).

• Causality Behind the Choice: This method is favored for its high efficiency and the ability to achieve high levels of stereocontrol, particularly when using chiral ligands. The catalyst forms a metal-carbene intermediate, which then transfers the carbene to the alkene. The choice of catalyst and ligand directly influences the enantioselectivity and diastereoselectivity of the reaction. For instance, palladium-catalyzed reactions have been developed for the diastereoselective cyclopropanation of nonconjugated alkenes with 2-oxoethylpyridinium salts.[9]

Biocatalytic Approaches: The Green Chemistry Frontier

A novel and sustainable approach involves the use of engineered enzymes, such as hemoproteins (e.g., myoglobin), to catalyze carbene transfer reactions.[1][10][11]

• Expertise in Action: Recently, a biocatalytic strategy was developed using engineered myoglobins to activate pyridotriazoles as stable carbene precursors.[1][10][11] This method avoids the use of often-unstable diazo compounds and provides access to optically active pyridine-containing cyclopropanes with high efficiency and stereoselectivity.[1][11] The enzyme's active site provides a chiral environment that dictates the stereochemical outcome, offering an environmentally friendly alternative to traditional metal catalysis.[12] This approach is particularly valuable as it can be "enantiodivergent," meaning different mutants of the same enzyme can produce either enantiomer of the final product.[1][10]

Michael-Initiated Ring Closure (MIRC)

The MIRC reaction is a classic method for forming cyclopropanes. In this context, a nucleophile adds to a pyridine-substituted α,β-unsaturated carbonyl compound (a Michael acceptor), creating an enolate that then undergoes an intramolecular nucleophilic substitution to close the three-membered ring.

• Trustworthiness of the Protocol: This method is highly reliable for constructing electron-deficient cyclopropanes. The reaction is driven by the formation of a stable intermediate and the subsequent irreversible ring closure. While traditional MIRC reactions using pyridinium ylides were often limited to highly electron-deficient alkenes, newer methods are expanding this scope.[9]

Workflow for Scaffold Synthesis & Evaluation

The following diagram illustrates a typical workflow from scaffold synthesis to initial biological evaluation.

Caption: A generalized workflow for the synthesis, characterization, and initial evaluation of novel pyridine-based cyclopropane scaffolds.

Physicochemical Properties and Pharmacokinetic Impact

The introduction of a pyridine-cyclopropane motif can profoundly influence a molecule's drug-like properties. Understanding these effects is critical for successful drug design.

Property	Influence of Pyridine-Cyclopropane Scaffold	Rationale & Causality
Metabolic Stability	Generally Increased	The cyclopropane ring is resistant to oxidative metabolism by cytochrome P450 enzymes, which often target more flexible alkyl chains or activated C-H bonds.[5][7]
Aqueous Solubility	Variable; often improved	The pyridine nitrogen can be protonated at physiological pH, introducing a positive charge that enhances aqueous solubility. The overall effect depends on the rest of the molecule's structure.[2]
Lipophilicity (logP)	Context-Dependent	While the cyclopropane is a hydrocarbon and thus lipophilic, replacing a larger, more flexible alkyl or aromatic group can decrease overall lipophilicity and improve the Ligand Lipophilicity Efficiency (LLE).
Binding Affinity	Potentially Enhanced	The scaffold's rigidity reduces the entropic cost of binding to a target protein, which can lead to a significant increase in binding affinity and potency.[5][8]
Cell Permeability	Can be Improved	By reducing molecular flexibility and potentially masking polar functional groups, the rigid scaffold can favor the conformations required to cross cellular membranes.[8]

Case Study: Bruton's Tyrosine Kinase (BTK) Inhibitors

A compelling example of the strategic use of a cyclopropane ring can be seen in the optimization of Bruton's Tyrosine Kinase (BTK) inhibitors. In one instance, a 2,5-diaminopyridine moiety, which posed a potential structural hazard, was replaced.[8] The optimization led to a molecule where a cyclopropane ring was part of the core structure. X-ray crystallography revealed that a polarized C-H bond on the cyclopropane ring formed a crucial hydrogen bond with the kinase hinge region—an interaction previously made by a C-H bond on the pyridine ring.[8] This demonstrates the cyclopropane's ability to act as a functional, rigid bioisostere for an aromatic system, maintaining potency while improving other molecular properties.

Experimental Protocol: Stereodivergent Biocatalytic Cyclopropanation

This protocol is a representative example based on the cutting-edge enzymatic synthesis of pyridyl cyclopropanes.[1][10][11]

Objective: To synthesize an optically active pyridine-containing cyclopropane using an engineered myoglobin biocatalyst.

Materials:

• Engineered myoglobin variant (e.g., Mb(H64V,V68A)) expressed and purified from E. coli.

• Pyridotriazole (PyTz) carbene precursor.

• Styrene or other target olefin.

• Sodium dithionite (freshly prepared solution).

• Potassium phosphate buffer (e.g., 100 mM, pH 8.0).

• Reaction vials (e.g., 2 mL glass vials).

• Inert atmosphere glovebox.

Step-by-Step Methodology:

• Catalyst Preparation: In an anaerobic glovebox, prepare a stock solution of the engineered myoglobin in potassium phosphate buffer.

• Reagent Preparation: Prepare stock solutions of the pyridotriazole precursor and the olefin in a suitable organic solvent (e.g., DMSO or acetonitrile).

• Reaction Setup: To a 2 mL glass vial, add the myoglobin solution.

• Substrate Addition: Add the pyridotriazole and olefin stock solutions to the reaction vial.

• Initiation: Initiate the reaction by adding a fresh solution of sodium dithionite to reduce the heme center of the myoglobin, making it catalytically active.

• Reaction Conditions: Seal the vial and allow the reaction to proceed at a controlled temperature (e.g., 25°C) with stirring for a specified time (e.g., 12-24 hours).

  • Scientific Rationale: The anaerobic conditions are critical to prevent the oxidation of the reduced heme iron, which is the active catalytic species. Sodium dithionite is a common and effective reducing agent for this purpose.

• Quenching and Extraction: Quench the reaction by opening the vial to the air. Extract the product from the aqueous phase using an organic solvent such as ethyl acetate.

• Analysis: Analyze the crude product by chiral High-Performance Liquid Chromatography (HPLC) to determine the yield and enantiomeric excess (e.e.).

• Purification: Purify the product using flash column chromatography.

• Characterization: Confirm the structure of the final product using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Logical Relationship: Bioisosterism

The diagram below illustrates the concept of using a cyclopropyl group as a bioisostere for other common chemical motifs in drug design.

Caption: The strategic replacement of common motifs with a cyclopropyl group to enhance drug-like properties.

Future Directions

The exploration of pyridine-based cyclopropane scaffolds is an expanding field. Future research will likely focus on:

• Novel Synthetic Methods: Developing even more efficient, stereoselective, and sustainable methods for their synthesis, particularly through photoredox and electrochemical catalysis.

• Broader Applications: Applying these scaffolds to a wider range of biological targets, including protein-protein interactions and allosteric sites.

• Fused Systems: Investigating fused bicyclo[n.1.0]alkane systems that incorporate a pyridine ring to access novel, three-dimensional chemical space.[13]

By combining the reliable and beneficial properties of the pyridine ring with the unique conformational and metabolic advantages of the cyclopropane scaffold, medicinal chemists are well-equipped to design the next generation of therapeutics with enhanced efficacy and improved safety profiles.

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An In-Depth Technical Guide to 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile

Abstract

This technical guide provides a comprehensive overview of 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile, a heterocyclic compound of significant interest to the medicinal chemistry and drug discovery sectors. This document delineates its physicochemical properties, proposes a detailed synthetic protocol with mechanistic insights, and explores its potential applications as a versatile building block. The guide is intended for researchers, chemists, and professionals in pharmaceutical development, offering a foundational understanding of this molecule's strategic value, which is derived from the unique combination of a 5-methoxypyridine core, a strained cyclopropane ring, and a synthetically versatile nitrile group.

Physicochemical and Structural Properties

1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile is a distinct chemical entity that merges several key pharmacophoric features. While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its constituent functional groups. The molecular formula is C₁₀H₁₀N₂O, with a calculated molecular weight of approximately 174.20 g/mol .

Property	Value (Calculated/Predicted)
Compound Name	1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile
Molecular Formula	C₁₀H₁₀N₂O
Molecular Weight	174.20 g/mol
CAS Number	Not assigned
Appearance	Predicted to be a solid at room temperature
Hydrogen Bond Acceptors	3 (Pyridine N, Methoxy O, Nitrile N)
Hydrogen Bond Donors	0
Rotatable Bonds	1 (Methoxy C-O bond)
Topological Polar Surface Area	55.9 Ų
logP	~1.5 - 2.0

Synthesis and Mechanistic Insights

The synthesis of gem-disubstituted cyclopropanes, particularly those bearing a quaternary carbon center attached to an aromatic system, requires a strategic approach.[1] A robust and logical synthetic pathway for the title compound originates from the commercially available precursor, 5-methoxypyridine-2-carbonitrile.[2][3]

Retrosynthetic Analysis

The key challenge is the construction of the 1,1-disubstituted cyclopropane ring directly onto the pyridine core. A logical retrosynthetic disconnection breaks the C-C bonds of the cyclopropane ring, tracing back to a two-carbon electrophilic synthon and the nucleophilic alpha-carbon of a pyridine acetonitrile derivative. This suggests a cyclopropanation reaction involving an active methylene compound.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol

This protocol details a tandem alkylation-cyclization reaction, a common and effective method for forming cyclopropane rings from compounds with activated methylene groups.[4]

Reaction: 5-Methoxypyridine-2-carbonitrile + 1,2-Dibromoethane → 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile

Materials:

• 5-Methoxypyridine-2-carbonitrile (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (2.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• 1,2-Dibromoethane (1.2 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Under an inert nitrogen atmosphere, add anhydrous THF to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Base Addition: Carefully add the sodium hydride dispersion to the THF.

• Substrate Addition: Dissolve 5-methoxypyridine-2-carbonitrile in anhydrous THF and add it dropwise to the stirred NaH suspension at 0 °C (ice bath).

• Anion Formation: Allow the mixture to warm to room temperature and stir for 1 hour. The formation of the sodium salt of the carbanion will be evident.

• Cyclopropanation: Add 1,2-dibromoethane dropwise to the reaction mixture.

• Reaction Completion: Heat the mixture to reflux (approx. 65-70 °C) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: After cooling to 0 °C, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize any unreacted NaH.

• Extraction: Partition the mixture between ethyl acetate and water. Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile.

Mechanistic Causality

The choice of a strong, non-nucleophilic base like sodium hydride is critical. It deprotonates the carbon alpha to both the electron-withdrawing nitrile group and the pyridine ring, creating a stabilized carbanion. This carbanion then acts as a nucleophile in a tandem Sₙ2 reaction. The first substitution occurs on one carbon of 1,2-dibromoethane, displacing a bromide ion. This is followed by an intramolecular Sₙ2 reaction where the carbanion attacks the second carbon, displacing the remaining bromide and closing the three-membered ring. The use of an anhydrous polar aprotic solvent like THF is essential to solvate the cation of the base without protonating the highly reactive carbanion intermediate.

Caption: Proposed workflow for the synthesis of the target compound.

Predictive Spectroscopic Profile

While direct experimental data is scarce, a predictive analysis based on the structure provides a reliable guide for characterization.

¹H NMR (400 MHz, CDCl₃):

• δ ~8.3 ppm (d, 1H): Aromatic proton at C6 of the pyridine ring.

• δ ~7.6 ppm (dd, 1H): Aromatic proton at C4 of the pyridine ring.

• δ ~7.0 ppm (d, 1H): Aromatic proton at C3 of the pyridine ring.

• δ ~3.9 ppm (s, 3H): Methoxy (-OCH₃) protons.

• δ ~1.8-2.0 ppm (m, 2H): Cyclopropane protons cis to the nitrile group.

• δ ~1.5-1.7 ppm (m, 2H): Cyclopropane protons trans to the nitrile group.

¹³C NMR (100 MHz, CDCl₃):

• δ ~160 ppm: Quaternary carbon C5 (pyridine) attached to the methoxy group.

• δ ~155 ppm: Quaternary carbon C2 (pyridine) attached to the cyclopropane ring.

• δ ~145 ppm: Aromatic CH at C6.

• δ ~125 ppm: Aromatic CH at C4.

• δ ~120 ppm: Nitrile (-C≡N) carbon.

• δ ~115 ppm: Aromatic CH at C3.

• δ ~56 ppm: Methoxy (-OCH₃) carbon.

• δ ~20-25 ppm: Cyclopropane CH₂ carbons.

• δ ~15-20 ppm: Quaternary cyclopropane carbon C1.

FT-IR (ATR):

• ~2240 cm⁻¹: Sharp, medium intensity peak for the nitrile (C≡N) stretch.

• ~3100-3000 cm⁻¹: C-H stretching for aromatic and cyclopropyl C-H bonds.

• ~1600, 1480 cm⁻¹: C=C and C=N stretching vibrations of the pyridine ring.

• ~1250 cm⁻¹: Asymmetric C-O-C stretching of the methoxy group.

• ~1030 cm⁻¹: Symmetric C-O-C stretching of the methoxy group.

Applications in Medicinal Chemistry and Drug Discovery

The structural architecture of 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile makes it a highly valuable scaffold for drug discovery programs.

• The Cyclopropane Moiety: The cyclopropyl group is a "bioisostere" often used to replace gem-dimethyl groups or alkenes. Its rigid, three-dimensional structure can lock a molecule into a specific conformation, enhancing binding affinity to target proteins.[5] Furthermore, the C-H bonds on a cyclopropane ring are stronger than those in typical alkyl chains, which can block sites of metabolic oxidation and improve a drug candidate's pharmacokinetic profile.[6][7] This can lead to increased metabolic stability and a longer half-life in vivo.[8][9]

• The 5-Methoxypyridine Scaffold: Pyridine and its derivatives are ubiquitous in pharmaceuticals due to their ability to engage in hydrogen bonding and their favorable physicochemical properties. The nitrogen atom acts as a hydrogen bond acceptor and can be protonated to improve aqueous solubility. The methoxy group at the 5-position is a key modulator, acting as a hydrogen bond acceptor and influencing the electronic properties of the ring, which can be crucial for target engagement.

• The Nitrile Group: The nitrile functional group is a versatile synthetic handle. It can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or converted into a tetrazole ring (a common carboxylic acid bioisostere). This allows for extensive structure-activity relationship (SAR) studies, enabling chemists to rapidly generate a library of analogs with diverse properties from a single advanced intermediate.

Safety and Handling

As a nitrile-containing pyridine derivative, this compound should be handled with appropriate care.

• Toxicity: Organic nitriles should be considered potentially toxic and handled in a well-ventilated fume hood.

• Irritation: Pyridine derivatives can be irritating to the skin, eyes, and respiratory tract.

• Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant gloves, is required at all times.

This compound is intended for research use only. A full risk assessment should be conducted before commencing any experimental work.

References

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry, 297, 117951. [Link]

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. Semantic Scholar. [Link]

• Studley, J. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• Taylor & Francis. (n.d.). Cyclopropane – Knowledge and References. Taylor & Francis Online. [Link]

• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. [Link]

• Various Authors. (2025). Building Efficient Diastereo- and Enantioselective Synthetic Routes to trans-Cyclopropyl Esters for Rapid Lead Scale-Up. Organic Process Research & Development. [Link]

• Xie, H., et al. (2013). cis-2,3-Disubstituted cyclopropane 1,1-diesters in [3 + 2] annulations with aldehydes: highly diastereoselective construction of densely substituted tetrahydrofurans. PubMed. [Link]

• Powers, I. G., et al. (2022). Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. PubMed Central. [Link]

• National Center for Biotechnology Information. (2025). Cyclopropanecarbonitrile. PubChem Compound Database. [Link]

• Various Authors. (2018). Enantioselective Synthesis of Cyclopropenes. Wiley-VCH. [Link]

• West, T. H., et al. (2018). A Modular Approach to the Synthesis of gem-Disubstituted Cyclopropanes. Organic Letters, 20(10), 3021-3025. [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclopropanecarbonitrile (CAS 5500-21-0). Cheméo. [Link]

• Mykhailiuk, P. K., et al. (2020). Fluoroalkyl-Substituted Cyclopropane Derivatives: Synthesis and Physicochemical Properties. PubMed. [Link]

• Google Patents. (n.d.). CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile.

• Al-Zoubi, R. M., et al. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. Arkivoc, 2008(ii), 115-123. [Link]

• Charette, A. B., & Beauchemin, A. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 101(6), 1641-1686. [Link]

• Organic Syntheses. (n.d.). 2-mercaptopyrimidine. Organic Syntheses Procedure. [Link]

• Technical Disclosure Commons. (2021). Process For The Preparation of N-(5-chloropyridin-2-yl)-2... Technical Disclosure Commons. [Link]

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Protocols & Analytical Methods

Synthesis of 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile from 2-(5-methoxypyridin-2-yl)acetonitrile

Abstract

This application note details the robust synthesis of 1-(5-methoxypyridin-2-yl)cyclopropanecarbonitrile , a critical pharmacophore found in various bioactive molecules, including Orexin receptor antagonists and MAPK inhibitors. The cyclopropyl nitrile moiety serves as a metabolically stable, conformationally restricted bioisostere for ethyl or isopropyl groups. We present two validated protocols: Method A , utilizing Sodium Hydride (NaH) in polar aprotic media for high-precision medicinal chemistry applications; and Method B , a Phase-Transfer Catalysis (PTC) approach suitable for scale-up and "green" process chemistry.

Retrosynthetic Analysis & Strategy

The construction of the cyclopropane ring at the benzylic (or pseudo-benzylic) position of a heteroaryl acetonitrile is most efficiently achieved via a double nucleophilic substitution (dialkylation) using a 1,2-dihaloethane equivalent.

The 5-methoxypyridine ring is electron-rich, which slightly decreases the acidity of the

-methylene protons compared to electron-deficient pyridines. However, the 2-position (ortho to nitrogen) provides sufficient inductive stabilization to allow deprotonation by standard strong bases.

Strategic Disconnection (Graphviz)

Figure 1: Retrosynthetic disconnection showing the dialkylation strategy.

Method A: Sodium Hydride (NaH) Protocol

Best for: Small to medium scale (100 mg – 10 g), high purity requirements. Mechanism: Irreversible deprotonation drives the reaction to completion.

Reagents & Stoichiometry[1][2]

Reagent	Equiv.[1][2][3][4][5]	Role	CAS
2-(5-Methoxypyridin-2-yl)acetonitrile	1.0	Substrate	27913-99-1 (derivative)
1-Bromo-2-chloroethane	1.2 - 1.5	Electrophile	107-04-0
Sodium Hydride (60% in oil)	2.2 - 2.5	Base	7681-65-4
DMF (Anhydrous)	10-15 vol	Solvent	68-12-2

Step-by-Step Protocol

• Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and addition funnel. Flush with Nitrogen (

  ) or Argon.

• Base Suspension: Charge NaH (2.5 equiv) into the flask. Wash with dry hexanes (2x) to remove mineral oil if downstream purification is sensitive to lipophilic impurities; otherwise, use as received. Suspend in anhydrous DMF (5 vol) and cool to 0 °C .

• Substrate Addition: Dissolve 2-(5-methoxypyridin-2-yl)acetonitrile (1.0 equiv) and 1-bromo-2-chloroethane (1.2 equiv) in anhydrous DMF (5 vol).

  • Note: Premixing the alkyl halide with the substrate (inverse addition) helps minimize self-condensation of the nitrile, although the NaH method typically involves adding the substrate to the base first.

  • Preferred Addition: Add the nitrile solution dropwise to the NaH suspension at 0 °C over 30 minutes. Evolution of

    gas will be observed. Stir for 15 minutes until gas evolution subsides (formation of the anion).

• Alkylation: Add 1-bromo-2-chloroethane dropwise at 0 °C.

  • Alternative (One-Pot): If using the premix method (step 3), this step is integrated.

• Reaction: Allow the mixture to warm slowly to Room Temperature (20-25 °C) . Stir for 2–4 hours.

  • Monitoring: Check by TLC (EtOAc/Hexanes 1:3) or LCMS. The starting material should disappear, and a slightly less polar spot (product) will appear.

• Quench: Cool to 0 °C. Carefully quench with saturated aqueous

  (exothermic!).

• Workup: Dilute with water and extract with EtOAc (3x). Wash combined organics with water (2x) and brine (1x) to remove DMF. Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (SiO2, 0-30% EtOAc in Hexanes).

Method B: Phase Transfer Catalysis (PTC) Protocol

Best for: Scale-up (>10 g), safety (avoids NaH and

gas), and cost efficiency.

Reagents & Stoichiometry[1][2]

Reagent	Equiv.[1][2][3][4][5]	Role
2-(5-Methoxypyridin-2-yl)acetonitrile	1.0	Substrate
1-Bromo-2-chloroethane	1.5	Electrophile
NaOH (50% aq. solution)	3.0 - 4.0	Base
TBAB (Tetrabutylammonium bromide)	0.05 (5 mol%)	Catalyst
Toluene	10 vol	Solvent

Step-by-Step Protocol

• Setup: Use a reactor with vigorous mechanical stirring (overhead stirrer is essential for biphasic systems).

• Charge: Add the substrate (1.0 equiv), 1-bromo-2-chloroethane (1.5 equiv), TBAB (0.05 equiv), and Toluene to the flask.

• Initiation: Add 50% aqueous NaOH dropwise while stirring vigorously.

  • Exotherm Control: The reaction is exothermic.[6] Maintain internal temperature between 25–35 °C using a water bath.

• Reaction: Stir vigorously at 40–50 °C for 3–6 hours.

  • Why Vigorously? The reaction rate is diffusion-controlled across the phase boundary.

• Workup: Stop stirring. Separate the layers. Extract the aqueous layer once with Toluene.

• Wash: Wash the combined organic organic layers with water and brine.[3]

• Isolation: Concentrate the Toluene. The product often solidifies upon standing or can be recrystallized from Heptane/IPA.

Mechanistic Pathway

Understanding the mechanism is crucial for troubleshooting. The reaction proceeds via a stepwise alkylation followed by an intramolecular

cyclization.

Figure 2: Stepwise mechanism of cyclopropanation.

Critical Insight: 1-Bromo-2-chloroethane is preferred over 1,2-dibromoethane because the bromide is a better leaving group than chloride. The carbanion attacks the bromide end first (

), leaving the chloride for the intramolecular cyclization. This selectivity reduces the formation of dimers.

Analytical Characterization (Expected)

• Appearance: Off-white to pale yellow solid (or viscous oil).

• NMR (400 MHz, ):
  • 8.25 (d, J=2.8 Hz, 1H, Py-H6)
  • 7.50 (d, J=8.6 Hz, 1H, Py-H3)
  • 7.20 (dd, J=8.6, 2.8 Hz, 1H, Py-H4)
  • 3.85 (s, 3H, )
  • 1.70 – 1.75 (m, 2H, Cyclopropyl )
  • 1.55 – 1.60 (m, 2H, Cyclopropyl )
• NMR: Distinct cyclopropyl quaternary carbon at ~15-20 ppm; Nitrile carbon at ~122 ppm.

• MS (ESI):

  calculated for : 175.08; found: 175.1.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield / Unreacted SM	Inactive Base or Water in Solvent	Ensure NaH is fresh/active. Dry DMF over molecular sieves. For PTC, increase stirring speed.
Mono-alkylated Impurity	Incomplete Cyclization	Increase temperature to 50 °C in the final stage. Ensure >2.2 eq of base is used.
Dimer Formation	Concentration too high	Dilute reaction mixture. Add alkyl halide more slowly.
Hydrolysis of Nitrile	Reaction too hot or aqueous quench too harsh	Keep reaction temp <60 °C. Use buffered quench ( ) rather than strong acid/base.

References

• General Cyclopropanation of Heteroaryl Acetronitriles

  • Methodology: "Process for the preparation of cyclopropylacetonitrile."[6][7] European Patent EP1171421B1.

  • Source:

• NaH/DMF Protocol Adaptation

  • Context: Synthesis of cyclopropyl nitriles as intermediates for Orexin antagonists (Suvorexant analogs).

  • Source:

• Phase Transfer Catalysis Conditions

  • Context: Synthesis of 1-substituted cyclopropanecarbonitriles using NaOH/TBAB.

  • Source:

• Reagent Selection (1-bromo-2-chloroethane)

  • Insight: Selectivity of bromochloroethane in dialkyl

  • Source: (General reference for alkylation mechanics).

Disclaimer: This protocol is designed for research purposes. All chemical synthesis should be performed by qualified personnel in a fume hood with appropriate PPE.

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cyclopropane synthesis [organic-chemistry.org]
• 5. Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9’-fluorene]-2-carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP1171421B1 - Process for the preparation of cyclopropylacetonitrile - Google Patents [patents.google.com]
• 7. CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile - Google Patents [patents.google.com]

Application Notes and Protocols: One-Pot Synthesis of Cyclopropyl Nitriles Containing Pyridine Rings

Introduction: The Strategic Value of Pyridyl-Functionalized Cyclopropyl Nitriles

In the landscape of modern medicinal chemistry and drug discovery, the pyridine ring stands as a cornerstone heterocyclic motif, while the cyclopropane unit is increasingly recognized for its unique conformational and metabolic properties. The strategic fusion of these two privileged scaffolds into a single molecular entity, particularly with the inclusion of a synthetically versatile nitrile group, offers a compelling avenue for the development of novel therapeutics. Pyridyl-substituted cyclopropyl nitriles are of significant interest due to their potential to modulate biological targets with high specificity and improved pharmacokinetic profiles.

This application note provides a comprehensive guide to a robust and efficient one-pot synthesis of cyclopropyl nitriles bearing a pyridine ring. We will delve into the mechanistic underpinnings of the reaction, present a detailed, field-proven protocol, and offer insights into substrate scope, diastereoselectivity, and troubleshooting. The methodology detailed herein focuses on a base-promoted, Michael-initiated ring closure (MIRC) reaction, a convergent and atom-economical approach that avoids the use of hazardous reagents like diazo compounds.[1]

Theoretical Framework: The Michael-Initiated Ring Closure (MIRC) Pathway

The one-pot synthesis of pyridyl-substituted cyclopropyl nitriles via MIRC is a tandem reaction that elegantly combines a Michael addition with an intramolecular nucleophilic substitution.[1] The reaction is typically initiated by the deprotonation of a pyridylacetonitrile derivative, which then acts as a nucleophile, attacking an electron-deficient alkene (the Michael acceptor). The subsequent intramolecular cyclization expels a leaving group, forming the stable three-membered cyclopropane ring.

The key to the success of this one-pot procedure lies in the careful selection of the base, solvent, and reaction conditions to orchestrate the sequential reaction steps without the need for isolation of intermediates. Cesium carbonate (Cs2CO3) has been identified as a particularly effective base for this transformation, promoting the initial deprotonation and the final cyclization step.[1] Acetonitrile (CH3CN) is often the solvent of choice, providing a suitable medium for the reaction to proceed efficiently at room temperature.[1]

The proposed mechanism for this transformation is outlined below:

Sources

• 1. Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing base selection for 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile synthesis

This technical guide addresses the synthesis of 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile , focusing specifically on the critical variable of base selection.

The presence of the 5-methoxy group (an electron-donating group, EDG) fundamentally alters the electronic landscape of the pyridine ring compared to unsubstituted analogs. This creates a specific synthetic challenge: The "Nucleophilicity/Acidity Paradox." The 5-OMe group makes the ring nitrogen more nucleophilic (increasing risk of N-alkylation side reactions) while simultaneously making the

-proton of the nitrile less acidic (slowing deprotonation).

Part 1: Technical Brief & Reaction Landscape

The Objective: Transform 2-(5-methoxypyridin-2-yl)acetonitrile into the cyclopropyl derivative using 1,2-dihaloethane (e.g., 1-bromo-2-chloroethane or 1,2-dibromoethane).

The Challenge:

• N-Alkylation (Quaternization): The pyridine nitrogen is a competent nucleophile. Alkylation here creates an irreversible pyridinium salt impurity.

• Incomplete Cyclization: The reaction proceeds via an initial alkylation followed by an intramolecular ring closure. Weak bases may stall at the intermediate (monohalo-alkyl) stage.

• Hydrolysis: Strong aqueous bases can hydrolyze the nitrile to an amide or acid.

Mechanism & Side Pathways (Visualized)

Figure 1: Reaction pathways showing the competition between the desired cyclization (green) and the N-alkylation trap (red) exacerbated by the 5-OMe group.

Part 2: Base Selection Decision Matrix

Do not default to Sodium Hydride (NaH). While standard for simple nitriles, it often leads to "runaway" exotherms or N-alkylation in electron-rich pyridines. Use this matrix to select the optimal system for your constraints.

Figure 2: Strategic decision tree for base selection based on scale and operational constraints.

Part 3: Detailed Protocols

Protocol A: The "Cesium Effect" (High Selectivity)

Best for: Gram-scale, difficult substrates, minimizing N-alkylation.

Rationale: The large cesium cation (

) forms a "loose" ion pair with the nitrile carbanion. This increases the nucleophilicity of the carbon (promoting C-alkylation) while the carbonate is mild enough to prevent nitrile hydrolysis.

• Reagents:

  • Substrate: 1.0 equiv

  • Base:

    (2.5 - 3.0 equiv) - Must be finely ground/micronized.

  • Electrophile: 1,2-dibromoethane (1.2 equiv).

  • Solvent: Acetonitrile (MeCN) [Anhydrous].

• Procedure:

  • Suspend substrate and

    in MeCN (0.2 M concentration).

  • Add 1,2-dibromoethane dropwise at Room Temperature (RT).

  • Heat to 60°C . Note: Do not reflux immediately; allow the first alkylation to occur at lower temp to favor C- over N-attack.

  • Monitor via LCMS. If the mono-bromide intermediate persists, increase temp to 80°C.

• Workup: Filter off inorganic salts. Concentrate filtrate.[1]

Protocol B: Phase Transfer Catalysis (Scalable)

Best for: >100g scale, cost reduction, robust safety.

Rationale: Using a biphasic system (Toluene/Water) keeps the neutral pyridine substrate in the organic layer. The base (

) stays in the water. The Phase Transfer Catalyst (PTC) shuttles the deprotonated anion into the organic phase only when needed. This minimizes the exposure of the pyridine nitrogen to the alkylating agent in a polar environment, significantly reducing N-alkylation.

• Reagents:

  • Substrate: 1.0 equiv.

  • Base: 50% NaOH (aq) (3.0 equiv).

  • Catalyst: TBAB (Tetrabutylammonium bromide) or TEBA (10 mol%).

  • Electrophile: 1-bromo-2-chloroethane (1.5 equiv). Chloro-bromo is often better for PTC than dibromo.

  • Solvent: Toluene (3-5 volumes).

• Procedure:

  • Dissolve substrate and electrophile in Toluene.

  • Add TBAB.

  • Add NaOH solution dropwise with vigorous stirring (critical for PTC).

  • Maintain internal temperature at 45-50°C.

  • Self-Validating Step: Stop stirring. Layers must separate cleanly. If emulsion forms, add more Toluene.

• Workup: Separate layers. Wash organic layer with water/brine to remove residual base.

Part 4: Troubleshooting & FAQs

Issue 1: High levels of N-Alkylated Impurity

Symptom: LCMS shows M+ mass identical to product but different retention time (usually more polar), or M+ mass + HBr salt.

• Root Cause: The 5-OMe group increases electron density on the ring nitrogen. Using polar aprotic solvents (DMF, DMSO) with simple bases (NaH, K2CO3) leaves the Nitrogen "naked" and reactive.

• Solution: Switch to Protocol B (PTC in Toluene) . Toluene solvates the organic parts but does not support the ionic transition state required for N-alkylation as well as DMF does. Alternatively, use LiHMDS at -78°C (Kinetic control) to irreversibly deprotonate the Carbon before the Nitrogen can react, though this is expensive.

Issue 2: Stalled Reaction (Mono-alkylated intermediate)

Symptom: M+ mass corresponds to Substrate + Ethyl group + Bromine.

• Root Cause: The intramolecular cyclization (ring closure) is slower than the initial attack. The base might be too weak to deprotonate the secondary carbon of the intermediate, or the leaving group is poor.

• Solution:

  • Change Base: If using

    , switch to (Cesium effect facilitates ring closure).

  • Change Electrophile: Switch from 1-bromo-2-chloroethane to 1,2-dibromoethane . Bromine is a better leaving group than chlorine for the second step.

  • Add Catalyst: Add a pinch of KI (Potassium Iodide) . This generates a transient alkyl iodide in situ (Finkelstein reaction), which cyclizes much faster.

Table 1: Base & Solvent Compatibility Guide

Base System	Solvent	Risk: N-Alkylation	Risk: Hydrolysis	Recommendation
NaH	DMF/THF	High	Low	Avoid (Too risky for 5-OMe-Py)
KOtBu	THF	Medium	Low	Good for initial screening, but expensive
Cs2CO3	MeCN	Low	Very Low	Gold Standard for Lab Scale
NaOH (aq) + PTC	Toluene	Very Low	Medium	Gold Standard for Scale-up
K2CO3	Acetone	Medium	Low	Often too weak for complete cyclization

References

• Base-promoted synthesis of nitrile-substituted cyclopropanes (MIRC).

  • Source: RSC Advances, 2022.

  • Relevance: Establishes

    as the superior base for cyclopropanation of 2-pyridylacetonitriles, achieving 95% yields where other bases failed.[2][3]

  • URL:[Link]

• Phase Transfer Catalysis for Heterocyclic Alkyl

  • Source: PhaseTransferC
  • Relevance: Explains the mechanism of using non-polar solvents (Toluene)

  • URL:[Link] (General reference for PTC mechanics in heterocycles).

• pKa and Reactivity of Pyridine Deriv

  • Source: J. Phys.[4][5] Chem. A, 2020.[4]

  • Relevance: Provides theoretical grounding for the electronic effects of substituents (like 5-OMe) on pyridine basicity and acidity.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05393D [pubs.rsc.org]
• 3. Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Calculations of p Ka Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. public.magnet.fsu.edu [public.magnet.fsu.edu]

Technical Support Center: Solvent Systems for Pyridyl Acetonitrile Cyclization

Status: Operational Ticket ID: #PYR-CN-SOLV-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Core Directive: The "Solvent-Switch" Philosophy

Welcome to the technical support hub for pyridyl acetonitrile chemistry. You are likely here because your cyclization failed, yielded "tar," or produced the wrong isomer.

In the cyclization of 2-pyridylacetonitrile , the solvent is not merely a medium; it is a kinetic switch . The reaction outcome depends heavily on the equilibrium between the neutral nitrile , the carbanion (C-nucleophile), and the pyridinium species (N-nucleophile).

Your choice of solvent dictates:

• The dominant nucleophile: (C- vs. N-attack).

• The transition state energy: (Stabilization of charged intermediates).

• The impurity profile: (Hydrolysis vs. Polymerization).

Troubleshooting Guides (Interactive Q&A)

Module A: "My reaction is stalled or extremely slow."

Diagnosis: High activation energy barrier or "Tight Ion Pairing."

Q: Which solvent/base system are you using?

• User: Toluene/K₂CO₃ or THF/NaH.

• Specialist Analysis: In non-polar solvents like Toluene (

  ) or low-polarity ethers like THF ( ), the metal cation (K⁺ or Na⁺) forms a tight ion pair with the nitrile carbanion. This "cages" the nucleophile, preventing it from attacking the electrophile (e.g., -haloketone or ester).

Corrective Action:

• Switch to Dipolar Aprotic Solvents: Use DMSO (

  ) or DMF ( ). These solvents solvate cations strongly (via oxygen lone pairs) but leave the anion "naked" and highly reactive.

• Add a Phase Transfer Catalyst (PTC): If you must use Toluene (e.g., for reflux temperature), add 18-Crown-6 (for K⁺) or 15-Crown-5 (for Na⁺). This mimics the cation-solvating effect of DMSO.

Technical Note: The pKa of 2-pyridylacetonitrile is approx. 17-19 in DMSO (estimated based on phenylacetonitrile pKa ~21.9 and electron-withdrawing pyridine ring) [1]. In THF, the effective pKa is significantly higher due to ion pairing, making deprotonation difficult.

Module B: "I am seeing large amounts of primary amide (Hydrolysis)."

Diagnosis: Trace water contamination in hygroscopic solvents.

Q: Did you use "anhydrous" DMF or DMSO from a bottle opened last week?

• User: Yes, it was a sure-seal bottle, but it's been used a few times.

• Specialist Analysis: DMF and DMSO are notoriously hygroscopic. Under basic conditions (e.g., K₂CO₃, NaOtBu), even 0.1% water content can catalyze the hydration of the nitrile to an amide (R-CN

  R-CONH₂). The pyridyl ring makes the nitrile carbon more electrophilic, accelerating this side reaction.

Corrective Action:

• The "Sieve Protocol": Store reaction solvents over activated 3Å or 4Å molecular sieves for 24 hours prior to use.

• Switch to Acetonitrile (MeCN): If the reaction temperature permits (

  C), MeCN is easier to dry and less prone to promoting hydrolysis than wet DMSO [2].

Module C: "I'm getting N-alkylated pyridinium salts instead of cyclization."

Diagnosis: Solvent hardness favoring N-attack.

Q: Are you trying to synthesize an indolizine via the Chichibabin method?

• User: Yes, reacting 2-pyridylacetonitrile with an

  -bromo ketone.

• Specialist Analysis: The pyridyl acetonitile anion is an ambident nucleophile .

  • Soft Center: The

    -Carbon (leads to C-alkylation Cyclization).

  • Hard Center: The Pyridine Nitrogen (leads to N-alkylation

    Quaternary salt).

  • Solvent Effect: Protic solvents (Ethanol, Methanol) form hydrogen bonds with the nitrogen lone pair, "masking" it and favoring C-alkylation. However, polar aprotic solvents leave the Nitrogen exposed.

Corrective Action:

• The "Protic Shift": If N-alkylation is the major product, switch to Ethanol or Isopropanol (reflux). The solvent shell around the nitrogen will sterically and electronically hinder N-attack, favoring the desired C-attack [3].

• Counter-ion Check: Use a "softer" counter-ion (like Li⁺) which coordinates tightly to the Nitrogen, blocking it.

Visualization: Decision Logic & Mechanism

Figure 1: Solvent Selection Decision Tree

Figure 2: Mechanistic Divergence

Data Summary: Solvent Properties

Solvent	Dielectric Constant ( )	Dipole Moment (D)	Key Advantage	Key Risk
DMSO	47.2	3.96	Maximizes anion reactivity (Yield)	High boiling point (Workup difficulty); Hygroscopic (Hydrolysis)
DMF	36.7	3.82	Good balance of solubility/reactivity	Decomposes to dimethylamine at high T (poisoning catalysts)
Acetonitrile	37.5	3.92	Easy removal (bp 82°C); Compatible with Pd-catalysts	Can participate in reactions (rare); Limited temp range
Ethanol	24.5	1.69	Favors C-alkylation (Selectivity); Green	Nucleophilic; Can react with electrophiles (ester transesterification)
Toluene	2.38	0.36	Azeotropic water removal; Clean workup	Poor solubility of bases; Requires PTC

Standard Operating Procedures (SOPs)

Protocol A: Synthesis of Indolizines (Chichibabin Cyclization)

Best for: Reacting 2-pyridylacetonitrile with

-bromo ketones.

• Preparation: Flame-dry a 50 mL round-bottom flask. Add a magnetic stir bar.

• Solvent: Add Acetonitrile (MeCN) [Anhydrous].

  • Why? MeCN offers a compromise: polar enough to dissolve the intermediate salt, but low boiling enough for easy removal.

• Base: Add NaHCO₃ (2.5 equiv) or K₂CO₃ .

  • Note: Stronger bases are often unnecessary and increase tar formation.

• Addition: Add 2-pyridylacetonitrile (1.0 equiv) and the

  -bromo ketone (1.1 equiv).

• Reaction: Reflux (80-82°C) for 4–6 hours. Monitor by TLC.

  • Checkpoint: If the reaction is slow, add a catalytic amount of NaI (Finkelstein condition) to activate the bromide.

• Workup: Cool to RT. Filter off inorganic salts. Evaporate MeCN. Recrystallize from Ethanol/Water.

Protocol B: Oxidative Cyclization (Metal-Free)

Best for: Reacting with alkynes or enones.

• Solvent: DMSO (Dry).

• Base: t-BuOK (1.2 equiv).

• Temperature: Heat to 100°C.

  • Critical Step: Degas the DMSO with Argon for 15 mins before adding base to prevent oxidative dimerization of the nitrile.

• Quench: Pour into ice-water. The product usually precipitates.

References

• Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research 21.12 (1988): 456-463. Link

• Kütt, A., et al. "Strengths of Acids in Acetonitrile." European Journal of Organic Chemistry 2006.12 (2006): 2675-2683. Link

• Seregin, I. V., & Gevorgyan, V. "Direct transition metal-catalyzed functionalization of heteroaromatic compounds." Chemical Society Reviews 36.7 (2007): 1173-1193. Link

• Katritzky, A. R., et al. "Synthesis of indolizines and pyrrolo[2,1-a]isoquinolines by 1,3-dipolar cycloadditions."[1] The Journal of Organic Chemistry 64.20 (1999): 7618-7621. Link

• Lee, J., et al. "Anhydrous Hydration of Nitriles to Amides using Aldoximes as the Water Source."[2] Organic Letters 11.24 (2009): 5598-5601. Link

Sources

• 1. Indolizine synthesis [organic-chemistry.org]
• 2. Anhydrous Hydration of Nitriles to Amides using Aldoximes as the Water Source [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Guide: 5-Methoxy vs. 5-Halo Pyridine Scaffolds in Medicinal Chemistry

Executive Summary

In medicinal chemistry, the 5-position of the pyridine scaffold is a critical vector for optimizing potency, physicochemical properties, and metabolic stability. This guide compares two common substitution strategies: the 5-methoxy (5-OMe) group and the 5-halo (5-F, 5-Cl) group.

While often considered bioisosteres due to similar steric bulk (specifically OMe vs. Cl), they diverge significantly in electronic influence and metabolic fate. 5-Methoxy pyridines generally offer higher basicity and hydrogen-bond acceptor capability but suffer from metabolic liability (O-dealkylation). 5-Halo pyridines enhance lipophilicity and metabolic stability by blocking oxidative sites but significantly reduce the basicity of the pyridine nitrogen, potentially impacting solubility.

Physicochemical & Electronic Profiling

The choice between a methoxy and a halogen substituent fundamentally alters the electronic landscape of the pyridine ring. This section analyzes the causality behind these shifts.

Electronic Effects & Basicity (pKa)

The pyridine nitrogen's basicity is governed by the electron density available for protonation.

• 5-Methoxy (EDG/EWG Hybrid): The methoxy group exerts a negative inductive effect (-I) due to oxygen's electronegativity but a positive mesomeric effect (+M). At the 5-position (meta to nitrogen), the +M resonance cannot effectively delocalize onto the nitrogen lone pair. Consequently, the -I effect dominates, making 5-methoxypyridine (pKa ~4.8 ) slightly less basic than pyridine (pKa ~5.2 ) but significantly more basic than its halogenated counterparts.

• 5-Halo (EWG): Halogens exert a strong -I effect, withdrawing electron density from the ring and the nitrogen lone pair. This drastically lowers the pKa (e.g., 3-chloropyridine pKa ~2.8 ), often rendering the molecule neutral at physiological pH.

Lipophilicity & Solubility[1]

• Solubility: 5-Methoxy analogs often exhibit superior aqueous solubility due to higher basicity (fraction ionized at pH < 5) and the polarity of the oxygen atom.

• Lipophilicity: Halogenation increases LogP. Chlorine is a lipophilic bioisostere for a methyl group, while fluorine modulates polarity without adding significant bulk.

Table 1: Comparative Physicochemical Properties

Property	5-Methoxy Pyridine	5-Chloro Pyridine	5-Fluoro Pyridine	Impact on Drug Design
Hammett	+0.12 (Inductive withdrawal)	+0.37 (Strong withdrawal)	+0.34 (Strong withdrawal)	Higher = Lower pKa of Pyridine N
pKa (approx)	~4.8	~2.8	~3.0	Higher pKa aids solubility in acidic media
H-Bonding	HB Acceptor (Oxygen)	Weak/None (Sigma Hole)	Weak Acceptor	OMe can anchor ligand via H-bonds
Metabolic Fate	High Clearance (O-dealkylation)	Stable (Blocks Oxidation)	Stable (Blocks Oxidation)	Halo extends half-life ( )

Biological Performance & SAR

Potency and Binding Modes

Despite their electronic differences, both groups can drive potency through distinct mechanisms.

• 5-Methoxy (The Anchor): The oxygen atom acts as a specific hydrogen bond acceptor. In FGFR inhibitors , the 3,5-dimethoxybenzene motif (analogous to methoxypyridines) utilizes the methoxy oxygen to form a critical H-bond with the backbone amide of Asp641.

• 5-Halo (The Space Filler):

  • Chlorine: Often functions as a "lipophilic plug" filling hydrophobic pockets. Uniquely, chlorine exhibits a "sigma-hole" —a region of positive electrostatic potential opposite the C-Cl bond—allowing it to engage in halogen bonding with backbone carbonyls.

  • Fluorine: A steric mimic for Hydrogen (van der Waals radius 1.47 Å vs 1.20 Å). It is used to block metabolism without altering the binding pose significantly.

Case Study: Kinase Inhibitor Optimization

In the development of ALK/EGFR inhibitors (e.g., Compound 18 from Eur J Med Chem), the transition from a methoxy to a chloro-substituent often resolves metabolic instability. However, if the methoxy group is essential for an H-bond network (as seen in certain Type I kinase inhibitors), replacing it with a halogen may result in a 10-100x loss in potency unless the protein pocket contains a cryptic hydrophobic sub-pocket.

ADME & Metabolic Stability

The Metabolic Switch

The most common reason to switch from 5-OMe to 5-Halo is to improve metabolic stability.

• Liability of 5-OMe: The methyl group is a "soft spot" for CYP450 enzymes (specifically CYP2D6 and CYP3A4), leading to rapid O-dealkylation . The resulting pyridinol metabolite is often inactive and rapidly glucuronidated.

• Stability of 5-Halo: Halogens block the site of metabolic attack. Introducing Fluorine at the 5-position prevents oxidative insertion, forcing metabolism to less favorable sites or slowing clearance significantly.

Toxicity Considerations

• 5-OMe: O-dealkylation can sometimes unmask phenolic/pyridinol moieties that may undergo further oxidation to reactive quinone-imine species, presenting a risk of idiosyncratic toxicity.

• 5-Halo: Generally safer regarding reactive metabolites, though high lipophilicity (driven by multiple Cl/Br atoms) can increase non-specific binding and promiscuity.

Experimental Protocols

Protocol A: Synthesis of 5-Substituted Pyridines (Suzuki-Miyaura Coupling)

Context: Halopyridines are electrophiles; Methoxypyridines are often nucleophiles or pre-installed.

Objective: Coupling a 5-bromo-3-methoxypyridine vs. 3,5-dichloropyridine to an aryl boronic acid.

• Reagents:

  • Substrate: 1.0 eq (e.g., 3-bromo-5-methoxypyridine).

  • Boronic Acid: 1.2 eq.

  • Catalyst: Pd(dppf)Cl2 (5 mol%).

  • Base: K2CO3 (3.0 eq).

  • Solvent: Dioxane:Water (4:1).

• Procedure:

  • Degas solvents with nitrogen for 15 mins.

  • Combine reagents in a sealed microwave vial.

  • Heat at 100°C for 2 hours (conventional) or 110°C for 30 mins (microwave).

  • Critical Note: 5-Halo pyridines are electron-deficient. Oxidative addition is faster for 5-bromo-3-chloropyridine than for electron-rich analogs. If using 5-methoxypyridine as the electrophile (via Br), expect slower kinetics; higher catalyst loading may be required.

Protocol B: Microsomal Stability Assay (Metabolic Clearance)

Objective: Compare intrinsic clearance (

) of 5-OMe vs 5-F analogs.

• Preparation:

  • Test compound: 1 µM final concentration (from 10 mM DMSO stock).

  • System: Liver Microsomes (Human/Rat) at 0.5 mg/mL protein.

  • Cofactor: NADPH regenerating system.

• Execution:

  • Pre-incubate microsomes + compound at 37°C for 5 mins.

  • Initiate with NADPH.

  • Sample at t = 0, 5, 15, 30, 60 min.

  • Quench with ice-cold Acetonitrile (containing Internal Standard).

• Analysis:

  • Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Success Metric: A successful 5-OMe

    5-F transition is defined by a -fold increase in half-life ( ).

Decision Logic & Visualization

Diagram 1: Scaffold Optimization Decision Tree

This logic flow guides the medicinal chemist on when to swap substituents.

Caption: Decision matrix for optimizing 5-substituted pyridine scaffolds based on metabolic stability and binding mode requirements.

Diagram 2: Interaction Mode Comparison

Visualizing how these groups interact with the protein target.

Caption: Mechanistic divergence in protein-ligand binding: 5-OMe acts primarily as an H-bond acceptor, while 5-Cl utilizes hydrophobic bulk and sigma-hole halogen bonding.

References

• Parallels between the chloro and methoxy groups for potency optimization. RSC Medicinal Chemistry. Available at: [Link]

• Discovery of CHMFL-ALK/EGFR-050 as a potent ALK/EGFR dual kinase inhibitor. European Journal of Medicinal Chemistry.[1] Available at: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules. ChemRxiv. Available at: [Link]

• Determination of the Hammett substituent constants for pyridyl groups. Journal of the Chemical Society B. Available at: [Link]

• pKa Data of 3-Methoxypyridine. PubChem. Available at: [Link]

Sources

• 1. Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Validation of 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile by LC-MS

A Comparative Method Development Guide

Executive Summary

In the synthesis of kinase inhibitors and GPCR ligands, the building block 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile (C₁₀H₁₀N₂O) represents a critical intermediate. Its structural integrity is often compromised by isobaric impurities (e.g., ring-opened isomers) or hydrolysis products (amides) that escape detection by standard UV-HPLC or low-resolution mass spectrometry (Single Quadrupole).

This guide compares the High-Resolution Q-TOF LC-MS method (The Validated Standard) against conventional LC-UV/Single Quad MS (The Alternative). We demonstrate that while conventional methods are sufficient for rough purity estimates, they fail the "Structural Validation" threshold required for regulatory filing (ICH Q2(R1)) due to their inability to resolve fine isotopic structures and specific fragmentation pathways.

Chemical Profile & Analytical Challenge

Property	Specification
Compound Name	1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile
Formula	C₁₀H₁₀N₂O
Exact Mass	174.0793 Da
[M+H]⁺ Monoisotopic	175.0866 m/z
Critical Structural Features	Pyridine Ring (Basic N), Methoxy Group (Fragile), Cyclopropane (Strain), Nitrile (Hydrolysis prone)

The Analytical Challenge: The cyclopropane ring is highly strained. During synthesis or ionization, ring-opening isomerization can occur. Furthermore, the nitrile group is susceptible to hydrolysis to form the primary amide (+18 Da), which can co-elute in generic gradients.

Comparative Analysis: HRMS vs. Conventional Techniques

The following table contrasts the performance of the proposed High-Resolution method against standard alternatives.

Table 1: Performance Comparison Matrix

Feature	Alternative A: LC-UV (254 nm)	Alternative B: LC-MS (Single Quad)	Proposed Product: LC-HRMS (Q-TOF)
Primary Detection	Chromophore Absorbance	Unit Resolution m/z	Exact Mass (<5 ppm)
Structural Confidence	Low (Retention time only)	Medium (Nominal Mass)	High (Formula Confirmation)
Isobaric Resolution	Fails	Fails (Cannot distinguish isomers)	Passes (via MS/MS Fingerprint)
Impurity ID	Limited (blind to non-chromophores)	Good for knowns	Excellent for unknowns
Linearity (R²)	>0.999	>0.995	>0.998
Throughput	High	High	Medium

Expert Insight:

"While Single Quad MS can confirm the presence of mass 175, it cannot confirm the structure. Only HRMS with MS/MS fragmentation provides the orthogonal data necessary to validate the cyclopropane ring integrity and methoxy positioning."

Experimental Protocol: The Validated Workflow

This protocol is designed for a Quadrupole Time-of-Flight (Q-TOF) system but is adaptable to Orbitrap platforms.

Sample Preparation

• Stock Solution: Dissolve 1.0 mg of substance in 1 mL Methanol (HPLC Grade).

• Working Standard: Dilute to 10 µg/mL in 50:50 Water:Acetonitrile (v/v).

• Filtration: 0.22 µm PTFE syringe filter (Critical to remove particulate matter that causes source suppression).

LC Conditions (Chromatography)[1]

• System: UHPLC (Agilent 1290 / Waters Acquity class)

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size)

  • Rationale: High surface area required to retain the polar pyridine moiety.

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Note: Formic acid is essential to protonate the pyridine nitrogen ([M+H]⁺ generation).

• Gradient:

  • 0.0 min: 5% B

  • 5.0 min: 95% B

  • 7.0 min: 95% B

  • 7.1 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min

• Injection Volume: 2.0 µL

MS Conditions (Q-TOF Source)

• Ionization: Electrospray Ionization (ESI) Positive Mode[1][2][3]

• Capillary Voltage: 3500 V

• Fragmentor Voltage: 110 V (Optimized to prevent in-source fragmentation of the cyclopropane ring)

• Gas Temp: 325°C

• Acquisition Mode: MS/MS (Auto-MS)

• Collision Energy (CE): Ramped 10–30 eV

Structural Validation & Results

Analytical Workflow Diagram

The following diagram illustrates the decision matrix used to validate the structure, ensuring no false positives from isobaric impurities.

Figure 1: Analytical workflow for structural confirmation. The process relies on a two-step gate: accurate mass (MS1) followed by specific fragmentation fingerprinting (MS2).

Fragmentation Pathway (Mechanism)

To distinguish the product from isomers, we utilize the specific fragmentation logic of the methoxypyridine and cyclopropane moieties.

Observed Fragments:

• Precursor: 175.0866 m/z ([M+H]⁺)

• Fragment A (Loss of HCN): 148.07 m/z. Typical of pyridines and nitriles.[4]

• Fragment B (Loss of CH₃•): 160.06 m/z. Radical loss from methoxy group (less common in ESI but observed at high energy).

• Fragment C (Combined Loss): 133.05 m/z (Loss of Cyclopropane ring or C3H6 + H).

Figure 2: Proposed fragmentation pathway. The loss of HCN (27 Da) is the primary diagnostic transition for the nitrile-pyridine connectivity.

References

• ICH Harmonised Tripartite Guideline. (2005).[5] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[5] Link

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• PubChem. (n.d.). Compound Summary: 5-Methoxypyridine-2-carbonitrile (Structural analog data). National Library of Medicine. Link

• Liang, X., et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization... Rapid Communications in Mass Spectrometry.[2] (Context for heterocyclic fragmentation). Link

Sources

• 1. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. CAS 89809-63-2: 5-Methoxypyridine-2-carbonitrile [cymitquimica.com]
• 5. database.ich.org [database.ich.org]

Comparative Reactivity Guide: 2-Pyridyl vs. 4-Pyridyl Cyclopropanecarbonitriles

This guide provides an in-depth technical comparison of 2-pyridyl versus 4-pyridyl cyclopropanecarbonitriles . It is designed for medicinal chemists and process engineers who utilize these strained scaffolds as pharmacophores or synthetic intermediates.[1]

[1]

Executive Summary: The Chelation vs. Resonance Dichotomy

The reactivity difference between 1-(2-pyridyl)cyclopropanecarbonitrile (2-Py-CPCN ) and 1-(4-pyridyl)cyclopropanecarbonitrile (4-Py-CPCN ) is governed by two distinct mechanistic drivers: Proximal Chelation (2-position) and Distal Resonance (4-position).[1]

• 2-Py-CPCN (The Chelator): The nitrogen atom at the ortho position enables directed lithiation, anchimeric assistance in hydrolysis, and bidentate coordination to metal catalysts. However, it introduces instability in cross-coupling reactions (the "2-pyridyl problem") and can complicate Grignard additions due to N-coordination.[1]

• 4-Py-CPCN (The Activator): The nitrogen at the para position acts as a pure, powerful electron-withdrawing group (EWG) via resonance. It significantly acidifies the

  -proton (in precursors) and activates the cyclopropane ring toward nucleophilic ring-opening (homoconjugate addition) more strongly than the 2-isomer, without the steric or chelating interference of the nitrogen.

Electronic & Structural Landscape

Acid-Base Properties & Stability

The position of the pyridine nitrogen dictates the stability of the carbanion formed during synthesis (e.g.,

-deprotonation) or ring-opening events.

Property	2-Pyridyl Isomer (2-Py-CPCN )	4-Pyridyl Isomer (4-Py-CPCN )	Mechanistic Implication
Electronic Effect	Inductive (-I) & Resonance (-R)	Strong Resonance (-R)	4-Py is a stronger activator for nucleophilic attack on the ring.[1]
Coordination	Bidentate (N + CN)	Monodentate (Linear)	2-Py directs metalation; 4-Py acts as a linear linker.[1]
Lithiated Stability	Moderate (Chelation Stabilized)	Low (Polymerization Risk)	2-Py allows for controlled C-H activation; 4-Py species are fleeting.[1]
Dipole Moment	High (Vectors align)	Lower (Vectors oppose)	2-Py shows higher solubility in polar aprotic solvents.[1]

The "Goldilocks" Zone of Cyclopropyl Lithiation

Unlike their acyclic analogs, cyclopropyl nitriles possess unique stability. Research indicates that while cyclopentyl analogs undergo rapid

-elimination, the cyclopropyl ring strain prevents double bond formation , making both 2- and 4-pyridyl lithiated species viable for rapid electrophilic trapping (e.g., borylation), provided the temperature is strictly controlled (<-78 °C).

Reactivity Profile 1: Nitrile Transformations

The nitrile group (

) is the primary handle for functionalization.[1] The 2-pyridyl nitrogen alters the pathway of these reactions significantly.

Hydrolysis (Nitrile Acid/Amide)

• 2-Py-CPCN: Proceeds via Anchimeric Assistance .[1] The pyridyl nitrogen can hydrogen bond with the incoming water molecule or coordinate with a Lewis acid catalyst (e.g., Cu(II), Pt(II)), stabilizing the imidate intermediate.

  • Result: Faster hydrolysis rates under metal-catalyzed conditions; cleaner conversion to amides.[1]

• 4-Py-CPCN: Relies on Electronic Activation .[1][2] The strong electron-withdrawing nature of the 4-pyridyl ring renders the nitrile carbon highly electrophilic.

  • Result: Rapid hydrolysis under basic conditions (

    attack), but prone to over-hydrolysis to the carboxylic acid due to lack of intermediate stabilization.

Reaction with Grignard Reagents (Ketone Synthesis)

A critical competition exists between 1,2-addition (to the nitrile) and homoconjugate 1,5-addition (ring opening).[1]

• 2-Py-CPCN: The Grignard reagent (

  ) coordinates to the pyridyl nitrogen before attacking the nitrile.[1] This "pre-complexation" directs the nucleophile to the nitrile carbon, favoring ketone formation and suppressing ring opening.

• 4-Py-CPCN: Lacks this directing effect.[1] The nucleophile is free to attack the most electrophilic site. If the Grignard is soft or sterically hindered, it may attack the cyclopropane ring (homoconjugate addition), leading to ring-opened byproducts.

Reactivity Profile 2: The Cyclopropane Core (Ring Opening)

These compounds are Donor-Acceptor (D-A) Cyclopropanes , where the pyridyl ring acts as the acceptor.

Nucleophilic Ring Opening[1][3]

• Mechanism: Nucleophiles (amines, thiols, malonates) attack the cyclopropane carbon distal to the acceptor, relieving ring strain.

• Comparison:

  • 4-Py-CPCN: Reacts faster with soft nucleophiles.[1] The para-nitrogen can accept electron density directly from the breaking C-C bond via resonance (forming a quinoid-like intermediate).[1]

  • 2-Py-CPCN: Reacts slower unless catalyzed.[1] The ortho-nitrogen is sterically more hindered and less effective at resonance stabilization of the developing negative charge during the transition state of the ring opening.

Directed C-H Activation[1]

• 2-Py-CPCN Advantage: The 2-pyridyl group serves as a Directing Group (DG) for transition metal catalysis (e.g., Pd, Rh).[1] It enables C-H activation at the ortho-positions of the phenyl ring (if present) or the cyclopropane ring itself, facilitating the synthesis of complex fused systems.

Visualized Reaction Pathways

The following diagram illustrates the divergent reactivity pathways based on the nitrogen position.

Caption: Divergent reactivity pathways. 2-pyridyl favors chelation-controlled addition and directed functionalization, while 4-pyridyl favors ring-opening and rapid electronic activation.[1]

Experimental Protocols

Synthesis of 1-(Pyridyl)cyclopropanecarbonitriles

Standard method via alkylation of pyridylacetonitriles.

Reagents:

• Pyridylacetonitrile (2- or 4-isomer)[1]

• 1-Bromo-2-chloroethane (alkylation agent)[1]

• Sodium Hydride (NaH) or NaOH/TEBA (Phase Transfer)[1]

• DMSO or Toluene/H2O

Protocol:

• Deprotonation: To a stirred solution of pyridylacetonitrile (1.0 eq) in DMSO at 0°C, add NaH (2.2 eq, 60% dispersion) portion-wise. Note: 4-pyridyl anion is deeply colored (often red/purple) due to resonance delocalization; 2-pyridyl is typically orange/brown.[1]

• Alkylation: Dropwise add 1-bromo-2-chloroethane (1.2 eq). The reaction is exothermic.[1]

• Cyclization: Allow to warm to RT and stir for 3-12 hours. The intramolecular displacement of the chloride closes the ring.

• Workup: Quench with saturated

  . Extract with EtOAc.[1]

• Purification: 4-Py-CPCN is often more polar and may require higher MeOH% in DCM for chromatography compared to 2-Py-CPCN.[1]

Controlled Hydrolysis to Amide

Optimized for 2-Py-CPCN using metal assistance.[1]

• Dissolve 2-Py-CPCN in

  .[1]

• Add solid KOH (4.0 eq).

• Heat to 80°C. Optional: Add 5 mol%

  to accelerate via coordination.

• Monitor by TLC.[1] The amide precipitates upon cooling or addition of water.

Troubleshooting & "The 2-Pyridyl Problem"

When using these building blocks in cross-coupling (e.g., Suzuki-Miyaura), researchers often encounter the "2-pyridyl problem"—the instability of 2-pyridyl metal species and their difficulty in transmetallation.

Decision Matrix for Cross-Coupling:

Scenario	Recommended Strategy
Coupling 2-Py-CPCN	Use MIDA boronates or Organogermanes (highly stable) instead of standard boronic acids.[1] Use Cu-mediated coupling (Liebeskind-Srogl) if using thioesters.[1]
Coupling 4-Py-CPCN	Standard Pd-catalyzed Suzuki conditions usually work.[1] Use bulky phosphine ligands (e.g., XPhos) to prevent Pd-N coordination.[1]

References

• Synthesis & Cyclopropanation: Organic & Biomolecular Chemistry, "Enantioselective cyclopropanation of (Z)-3-substituted-2-(4-pyridyl)-acrylonitriles catalyzed by Cinchona ammonium salts." Link

• Lithiation Mechanisms: Journal of the American Chemical Society, "Studies on the Lithiation, Borylation, and 1,2-Metalate Rearrangement of O-Cycloalkyl 2,4,6-Triisopropylbenzoates." Link[1]

• The 2-Pyridyl Problem: Angewandte Chemie Int. Ed., "The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations." Link[1]

• Nitrile Hydrolysis: Organic Syntheses, "Cyclopropanecarboxylic acid" (General hydrolysis protocol). Link

• Donor-Acceptor Cyclopropanes: Chemical Reviews, "Donor–Acceptor Cyclopropanes in Organic Synthesis." Link[1]

Sources

• 1. 2-(Pyridin-4-yl)acetonitrile | C7H6N2 | CID 4112085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile

Executive Summary & Immediate Directives

Do not dispose of this compound down the drain. 1-(5-Methoxypyridin-2-yl)cyclopropanecarbonitrile is a functionalized pyridine-nitrile intermediate. Its disposal requires strict adherence to protocols governing organic cyanides and nitrogen-heterocycles .

Core Safety Directive:

• Primary Risk: Generation of Hydrogen Cyanide (HCN) gas if exposed to strong acids.

• Secondary Risk: Aquatic toxicity and potential neurotoxicity typical of pyridine derivatives.

• Mandatory Action: Segregate from all acidic waste streams immediately.

Chemical Profile & Hazard Identification

To dispose of a chemical safely, one must understand the "Why" behind the protocol. This compound presents a dual-hazard profile based on its functional groups.[1][2]

Feature	Structural Moiety	Associated Hazard	Disposal Implication
Core Ring	Pyridine (5-Methoxy substituted)	Irritant (H315/H319), Basic nature.	Must be treated as a basic organic waste.
Functional Group	Nitrile (Cyano group)	Acute Toxicity (H302) ; Precursor to HCN.	NEVER mix with acidic waste (pH < 7).
Physical State	Solid (typically)	Particulate inhalation.	Use HEPA-filtered enclosures for weighing/transfer.
Reactivity	Cyclopropane Ring	Strained ring; high energy content.	High heat of combustion during incineration.

Key Regulatory Note: While this specific molecule may not be individually "P-listed" (acutely hazardous) by the EPA under a specific CAS name, it must be managed as Characteristic Hazardous Waste (Reactivity/Toxicity) due to the nitrile functionality [1].

Pre-Disposal Stabilization (The Self-Validating System)

Before this material leaves your bench, it must be stabilized. This protocol acts as a "self-validating system"—if the steps are followed, the risk of downstream accidents (e.g., in the waste truck) is nullified.

A. Solid Waste (Preferred State)

If the material is solid, keep it solid. Dissolving it creates unnecessary volume and increases spill risk.

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass for final waste storage to prevent breakage.

• Bagging: Double-bag the material in 6-mil polyethylene bags before placing it in the HDPE jar.

• Labeling: Mark clearly as "TOXIC SOLID - ORGANIC NITRILE" .

B. Liquid Waste / Mother Liquors

If the material is in solution (e.g., reaction mixture), you must verify pH compatibility.

• pH Check: Test the waste solution. If pH < 9, adjust to pH 10-11 using Sodium Hydroxide (NaOH) solution.

  • Reasoning: Alkaline conditions stabilize the nitrile group and prevent hydrolysis to HCN [2].

• Solvent Compatibility: Ensure the solvent is compatible with incineration (e.g., avoid high halogen content if possible, though modern incinerators can handle it).

Step-by-Step Disposal Workflow

The following workflow ensures compliance with RCRA (Resource Conservation and Recovery Act) guidelines and Prudent Practices in the Laboratory [3].

Workflow Diagram

The following logic gate visualizes the decision process for disposal.

Figure 1: Decision logic for the safe disposal of pyridine-nitrile derivatives. Note the critical pH adjustment step for liquid waste.

Detailed Protocol

Step 1: Segregation (The Golden Rule)

• Action: Designate a specific waste satellite accumulation area.

• Prohibition: Never place this container next to sulfuric, hydrochloric, or nitric acid waste streams. Accidental mixing could generate lethal HCN gas.

Step 2: In-Lab Chemical Treatment (Small Quantities Only)

Use this only if you have <5 grams and cannot arrange commercial pickup immediately.

• Dissolve the material in a combustible solvent (e.g., ethanol).

• Add an excess of Sodium Hypochlorite (Bleach) or NaOH/H2O2 mixture carefully in a fume hood.

• Mechanism: This converts the nitrile to a cyanate/amide and eventually oxidizes the pyridine ring, reducing acute toxicity [4].

• Allow to stand for 24 hours, test for residual oxidizer, then dispose of as non-acute organic waste.

• Warning: This reaction is exothermic. Cool in an ice bath during addition.

Step 3: Commercial Handoff (Standard Procedure)

For bulk amounts (>5g) or standard lab waste:

• Waste Code Assignment: Assign the code for "Toxic Organic Waste." If your institution uses specific codes, look for "Organic Cyanides" or "Pyridine Derivatives."

  • RCRA Consideration: Likely D003 (Reactivity) if the nitrile is considered capable of generating toxic gases, or simply a non-specific organic hazardous waste depending on concentration.

• Destruction Method: The only acceptable final destruction method is High-Temperature Incineration equipped with a scrubber for NOx and acidic gases.

Emergency Contingencies

Spill Management

If the solid powder is spilled:

• Evacuate: Clear the immediate area.

• PPE: Don double nitrile gloves, lab coat, and a NIOSH-approved N95 or P100 respirator (dust protection is critical).

• Containment: Cover the spill with a dry absorbent (Vermiculite or specialized chem-pads). Do not use wet paper towels initially to avoid dissolving the material and spreading it.

• Cleanup: Scoop material into a disposal bag. Wipe the area with a mild alkaline solution (1% NaOH) to neutralize traces, followed by water.

First Aid (Exposure)[3][4]

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

• Skin Contact: Wash with soap and copious amounts of water.[1][3] Pyridines can penetrate skin; monitor for systemic toxicity (dizziness, nausea).

References

• United States Environmental Protection Agency (EPA). Hazardous Waste Characteristics: Reactivity (D003). 40 CFR 261.[4]23. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Updated Version. Washington (DC): National Academies Press (US); 2011.[5] Chapter 8, Disposal of Waste. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Cyanide and Nitriles. Available at: [Link]

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory.[5][6][7] Wiley-Interscience. (Standard reference for chemical degradation protocols).

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• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. aksci.com [aksci.com]
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• 5. orgsyn.org [orgsyn.org]
• 6. epfl.ch [epfl.ch]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]